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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzyl 4-
formylcyclohexylcarbamate, a versatile intermediate compound with significant applications
in pharmaceutical and organic synthesis. This document consolidates critical data, including its
chemical identifiers, physical and chemical properties, and key applications in drug discovery
and material science. A detailed, though generalized, experimental protocol for its synthesis is
provided, alongside a logical workflow for its application in the development of therapeutic
agents.

Chemical Identity and Properties

Benzyl 4-formylcyclohexylcarbamate is a carbamate derivative characterized by a benzyl
protecting group and a formyl functional group attached to a cyclohexane ring. The
stereochemistry of the substituents on the cyclohexane ring is crucial, with the cis isomer being
the commercially available and frequently cited form.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name benzyl cis-4-formylcyclohexylcarbamate

CAS Number 917022-26-5[1][2]

Molecular Formula C15H1oNO3[1][2]

Molecular Weight 261.32 g/mol [1][2]

PubChem ID 21882542[1]

MDL Number MFCD03844593[1]
Table 2: Physical and Chemical Properties

Property Value

Appearance White solid[1]

Purity > 98% (HPLC)[1]

Storage Conditions

0-8°C[1]

Solubility

Soluble in common organic solvents

Stability

Stable under recommended storage conditions

Synthesis and Experimental Protocols

The synthesis of Benzyl 4-formylcyclohexylcarbamate typically involves the protection of a

4-aminocyclohexanecarbaldehyde derivative with a benzyl chloroformate in the presence of a

base. While specific reaction conditions can be proprietary, a general procedure is outlined

below.

General Synthesis Protocol:

A common synthetic route involves the reaction of a suitable aminocyclohexanecarbaldehyde

precursor with benzyl chloroformate. This reaction is typically carried out in a suitable organic

solvent, such as dichloromethane or tetrahydrofuran, and in the presence of a base, like

triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.
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Reaction Scheme:

cis-4-Aminocyclohexanecarbaldehyde

S lBase (g, glﬁl ylarmn};e ) »-| Benzyl cis-4-formylcyclohexylcarbamate
| Solvent (e.g., Dichloromethane)

Benzyl Chloroformate
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A generalized synthetic pathway for Benzyl cis-4-formylcyclohexylcarbamate.
Experimental Procedure (lllustrative):

» Reaction Setup: To a solution of cis-4-aminocyclohexanecarbaldehyde in anhydrous
dichloromethane, an equimolar amount of triethylamine is added. The mixture is stirred
under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath.

» Addition of Reagent: Benzyl chloroformate is added dropwise to the cooled solution.

e Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a
specified period until the reaction is complete, as monitored by thin-layer chromatography
(TLC).

o Work-up: The reaction mixture is washed sequentially with dilute hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield the pure Benzyl cis-4-formylcyclohexylcarbamate.

Applications in Research and Development

Benzyl 4-formylcyclohexylcarbamate serves as a crucial building block in the synthesis of
more complex molecules, particularly in the pharmaceutical industry.
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e Pharmaceutical Development: This compound is a key intermediate in the synthesis of a
variety of pharmaceutical agents.[1] Its bifunctional nature, possessing both a protected
amine and a reactive aldehyde, allows for sequential and controlled modifications, making it
valuable in the construction of complex molecular scaffolds. It is particularly noted for its use
in developing therapeutics targeting neurological disorders.[1] While specific drug candidates
are often proprietary, the utility of this intermediate lies in its ability to introduce a constrained
cyclohexane ring into a larger molecule, which can be critical for optimizing binding to
biological targets.

e Drug Discovery Workflow: The formyl group can be readily converted into other functional
groups or used in reactions such as reductive amination to build larger, more complex
structures. The benzyl carbamate protecting group is stable under many reaction conditions
and can be easily removed at a later synthetic stage via catalytic hydrogenation.

Reductive Amination

Benzyl 4-formylcyclohexylcarbamate (kT Gh QT i)

NSy Further molecular elaboration H2, Pd/C D Final Drug Candidate
(Removal of Benzyl group)
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A logical workflow for the use of Benzyl 4-formylcyclohexylcarbamate in drug discovery.

o Material Science: The compound is also utilized in the formulation of advanced materials,
such as polymers and coatings, where it can contribute to improved mechanical properties
and chemical resistance.[1]

Safety and Handling

Standard laboratory safety precautions should be observed when handling Benzyl 4-
formylcyclohexylcarbamate. This includes the use of personal protective equipment such as
safety glasses, gloves, and a lab coat. The compound should be handled in a well-ventilated
area or a fume hood.

Table 3: Hazard Information
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Category 4) swallowed
Conclusion

Benzyl 4-formylcyclohexylcarbamate is a valuable and versatile chemical intermediate with
significant potential in both pharmaceutical and material science research. Its well-defined
structure and functional group handles make it an important building block for the synthesis of
complex molecules. This guide provides essential technical information to support its effective
and safe use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b113280?utm_src=pdf-body
https://www.benchchem.com/product/b113280?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/collections/others/products/24214
https://www.calpaclab.com/benzyl-cis-4-formylcyclohexylcarbamate-min-95-1-gram/ala-b188254-1g
https://www.benchchem.com/product/b113280#benzyl-4-formylcyclohexylcarbamate-cas-number-and-iupac-name
https://www.benchchem.com/product/b113280#benzyl-4-formylcyclohexylcarbamate-cas-number-and-iupac-name
https://www.benchchem.com/product/b113280#benzyl-4-formylcyclohexylcarbamate-cas-number-and-iupac-name
https://www.benchchem.com/product/b113280#benzyl-4-formylcyclohexylcarbamate-cas-number-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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